Cas no 2137718-88-6 (Furo[2,3-e]-1,3-benzodioxole-7-carboxylic acid, 6,7-dihydro-, methyl ester)

• Product Name: Furo[2,3-e]-1,3-benzodioxole-7-carboxylic acid, 6,7-dihydro-, methyl ester
• CAS No: 2137718-88-6
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 5298427
• Update Time: 2025-05-22

Furo[2,3-e]-1,3-benzodioxole-7-carboxylic acid, 6,7-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-e]-1,3-benzodioxole-7-carboxylic acid, 6,7-dihydro-, methyl ester

• Inchi： 1S/C11H10O5/c1-13-11(12)8-4-6-2-3-7-10(9(6)16-8)15-5-14-7/h2-3,8H,4-5H2,1H3
• InChI Key： POTZEVGHBGKUTK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3CC(C(OC)=O)OC3=C2OC1

Additional information on Furo[2,3-e]-1,3-benzodioxole-7-carboxylic acid, 6,7-dihydro-, methyl ester

Exploring Furo[2,3-e]-1,3-benzodioxole-7-carboxylic acid, 6,7-dihydro-, methyl ester (CAS No. 2137718-88-6): Properties, Applications, and Research Insights

The chemical compound Furo[2,3-e]-1,3-benzodioxole-7-carboxylic acid, 6,7-dihydro-, methyl ester (CAS No. 2137718-88-6) is a specialized organic molecule with a unique structural framework. This compound belongs to the furobenzodioxole family, which has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and potential applications. The presence of both furan and benzodioxole moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

Researchers and industry professionals often search for CAS 2137718-88-6 suppliers or inquire about its synthetic pathways and derivative applications. The compound's methyl ester group enhances its solubility in organic solvents, making it suitable for various chemical transformations. Its molecular formula and exact mass are critical for analytical chemists working on high-performance liquid chromatography (HPLC) or mass spectrometry (MS) characterization.

One of the trending topics in organic chemistry is the exploration of heterocyclic compounds for drug discovery. Furo[2,3-e]-1,3-benzodioxole derivatives have shown promise in modulating biological targets, particularly in central nervous system (CNS) research. Scientists are investigating its potential as a scaffold for designing neuroprotective agents or enzyme inhibitors, aligning with the growing demand for novel therapeutics in neurodegenerative diseases.

From a synthetic chemistry perspective, this compound serves as a precursor for constructing more complex oxygen-containing heterocycles. Its dihydrofuran and benzodioxole rings offer sites for functionalization, enabling the development of customized chemical libraries for high-throughput screening. Laboratories focusing on medicinal chemistry or catalysis research frequently seek this compound to explore its reactivity under different conditions.

In material science, the furobenzodioxole core has been studied for its potential in organic electronics due to its conjugated system and electron-rich properties. Researchers are examining its derivatives for applications in organic light-emitting diodes (OLEDs) or photovoltaic materials, addressing the global push for sustainable energy solutions.

The stability and storage conditions of Furo[2,3-e]-1,3-benzodioxole-7-carboxylic acid, 6,7-dihydro-, methyl ester are frequently discussed in technical forums. Proper handling under inert atmospheres and storage at controlled temperatures are recommended to maintain its integrity. Analytical data, including NMR spectra and melting point ranges, are often requested by quality control teams in research institutions.

As the demand for specialty chemicals grows, suppliers of CAS No. 2137718-88-6 are expanding their distribution networks. The compound's pricing, bulk availability, and custom synthesis options are common queries from procurement specialists. Its inclusion in chemical databases and reaction pathway libraries has further increased its visibility in the scientific community.

Future research directions for this compound may involve its application in green chemistry initiatives, where its potential as a biodegradable intermediate could be explored. The alignment of such studies with environmental sustainability goals makes this area particularly relevant in current chemical research trends.

For researchers working with CAS 2137718-88-6, understanding its structure-activity relationships and scalable synthesis methods remains a priority. The compound continues to attract interest across multiple disciplines, from pharmaceutical development to advanced material design, ensuring its ongoing relevance in chemical innovation.